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Compound of Interest

Compound Name: ML204 hydrochloride

CAS No.: 2070015-10-8

Cat. No.: B609123

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Purpose: This document provides a detailed protocol for the preparation of stock solutions of

ML204 hydrochloride, a potent and selective inhibitor of Transient Receptor Potential

Canonical 4 and 5 (TRPC4/TRPC5) channels. Proper preparation and storage are crucial for

ensuring the compound's stability and activity in experimental settings.

Introduction
ML204 hydrochloride is a small molecule inhibitor that selectively targets TRPC4 and TRPC5,

which are Ca2+-permeable nonselective cation channels.[1][2][3] These channels are involved

in a variety of physiological processes, and their modulation is a key area of research in fields

such as neuroscience and pharmacology.[3][4] ML204 blocks the intracellular calcium rise

mediated by these channels.[1][5] It exhibits significant selectivity for TRPC4/TRPC5 over other

channels, including TRPC6, TRPV1, TRPA1, and TRPM8, making it a valuable tool for studying

the specific roles of TRPC4 and TRPC5.[1][6]
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Property Value

Chemical Name 4-Methyl-2-(1-piperidinyl)quinoline hydrochloride

CAS Number 2070015-10-8[7][8]

Molecular Formula C₁₅H₁₉ClN₂[7][8]

Molecular Weight 262.78 g/mol [7][8]

Mechanism of Action: TRPC4/C5 Inhibition
ML204 hydrochloride acts as an antagonist on TRPC4 and TRPC5 channels. These channels

can be activated downstream of G-protein coupled receptors (GPCRs), such as muscarinic or

opioid receptors.[1][8] Upon receptor stimulation, a signaling cascade leads to the opening of

TRPC4/C5 channels, resulting in an influx of cations, including Ca²⁺. ML204 directly blocks this

ion influx, thereby inhibiting the cellular response.[1][3]
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Caption: Signaling pathway of ML204 hydrochloride action.

Solubility Data
ML204 hydrochloride exhibits good solubility in aqueous solutions and is also soluble in

organic solvents like DMSO. The choice of solvent will depend on the specific requirements of

the downstream application and cell culture system compatibility.

Solvent Reported Solubility Notes

Water
≥ 30 mg/mL (approx. 114 mM)

[7][8]

The hydrochloride salt form

provides good aqueous

solubility.

DMSO 5 mg/mL to 45 mg/mL[5]
Warming may be required to

achieve higher concentrations.

Ethanol 45 mg/mL[5] -

Note: The term "≥" indicates that the saturation point may be higher than the value listed.[8] It is

recommended to start with a lower concentration and test solubility before preparing a large

volume.

Experimental Protocol: Stock Solution Preparation
This protocol provides instructions for preparing a 10 mM stock solution, a commonly used

concentration for laboratory research.

Materials
ML204 hydrochloride powder (purity ≥98%)

High-purity sterile water or DMSO

Sterile microcentrifuge tubes or cryovials

Calibrated analytical balance
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Vortex mixer

Pipettes and sterile filter tips

Optional: Sonicator or 37°C water bath

Safety Precautions
Always wear appropriate Personal Protective Equipment (PPE), including a lab coat, safety

glasses, and gloves.

Handle ML204 hydrochloride powder in a well-ventilated area or a chemical fume hood.

Refer to the Safety Data Sheet (SDS) for comprehensive safety information.

Workflow for Stock Solution Preparation

1. Equilibrate
ML204 Powder

2. Calculate Mass
for Target

Concentration

3. Weigh
Powder 4. Add Solvent 5. Dissolve

(Vortex/Sonicate) 6. Create Aliquots 7. Store at
-20°C or -80°C

Click to download full resolution via product page

Caption: Workflow for ML204 hydrochloride stock preparation.

Step-by-Step Procedure
1. Calculation: To prepare a 10 mM stock solution, use the following formula: Mass (mg) =

Desired Volume (mL) × 10 mM × 262.78 ( g/mol ) / 1000

Example for 1 mL of 10 mM stock solution: Mass (mg) = 1 mL × 10 mM × 262.78 / 1000 =

2.628 mg

2. Preparation:

Before opening, allow the vial of ML204 hydrochloride powder to equilibrate to room

temperature for at least 20 minutes. This prevents condensation from forming on the powder.
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Carefully weigh the calculated amount of powder (e.g., 2.628 mg) and place it into a sterile

tube.

Add the calculated volume of the chosen solvent (e.g., 1 mL of high-purity water or DMSO)

to the tube.

Cap the tube securely and vortex thoroughly until the powder is completely dissolved.

If dissolution is slow, especially in DMSO, gentle warming to 37°C or brief sonication can be

applied to aid solubility.[7] Visually inspect the solution to ensure no particulates are present.

Once fully dissolved, dispense the stock solution into single-use aliquots in sterile cryovials

or microcentrifuge tubes. This is critical to avoid degradation from repeated freeze-thaw

cycles.[7]

Storage and Stability
Proper storage is essential to maintain the integrity of the ML204 hydrochloride stock solution.

Solid Powder: Store the powder at 4°C, sealed tightly and protected from moisture.[8]

Stock Solutions:

Store aliquots at -20°C for up to 1 month.[7][8][9]

For long-term storage, keep aliquots at -80°C for up to 6 months.[7][8][9]

Note: Before use, thaw a single aliquot at room temperature and mix gently. Avoid keeping the

solution at room temperature for extended periods. Discard any unused portion of the thawed

aliquot.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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